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Compound of Interest

Compound Name: Methyl 2-aminonicotinate

Cat. No.: B050381

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-aminonicotinate is a biochemical reagent utilized as a building block in organic
synthesis, particularly in the development of pharmaceutical compounds.[1] Its utility as an
intermediate, for example in the preparation of PARP inhibitors, makes the correct handling and
storage of this compound critical to ensure its integrity, stability, and the safety of laboratory
personnel.[1] These application notes provide detailed protocols and guidelines for the safe
handling and optimal storage of Methyl 2-aminonicotinate powder.

Compound Information
Physical and Chemical Properties

Methyl 2-aminonicotinate is a white to yellow solid powder or crystalline substance.[2][3] Key
physical and chemical properties are summarized in the table below.
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Property Value Source(s)

CAS Number 14667-47-1 (131415106171

Molecular Formula C7HsN202 [L1[31[5][7]

Molecular Weight 152.15 g/mol [L13151[7]

Appearance White to yellow solid 23]
powder/crystal

Melting Point 82-86 °C [31[7]

Boiling Point 251.3 £ 20.0 °C (Predicted) [7]

Density 1.238 £ 0.06 g/cm?® (Predicted)  [7]

Safety and Hazard Information

Methyl 2-aminonicotinate is classified as harmful and an irritant.[1][8] It is harmful if
swallowed, causes skin and eye irritation, and may cause respiratory irritation.[8][9]

GHS Hazard Statements

e H302: Harmful if swallowed.[8]
e H315: Causes skin irritation.[8][9]
e H319: Causes serious eye irritation.[8][9]

o H335: May cause respiratory irritation.[8][9]

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment should
be worn when handling Methyl 2-aminonicotinate powder:
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PPE Type Specification

Rationale

) Safety goggles with side-
Eye Protection ) )
shields or a face shield.

Protects against dust particles

and splashes.

) Nitrile or other chemically
Hand Protection )
resistant gloves.

Prevents skin contact and

irritation.[8]

Body Protection Standard laboratory coat.

Protects against contamination

of personal clothing.

Use in a well-ventilated area. If
) ) dust is generated, a NIOSH-
Respiratory Protection ) )
approved respirator is

recommended.

Prevents inhalation and

respiratory tract irritation.[8]

Handling Protocols
General Handling Workflow

The following diagram outlines the general workflow for safely handling Methyl 2-

aminonicotinate powder.
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Caption: Workflow for Handling Methyl 2-aminonicotinate Powder.
Step-by-Step Handling Procedure
e Preparation:

o Before handling, ensure you are wearing the appropriate personal protective equipment

(PPE) as detailed in section 3.2.
o Work in a well-ventilated area, preferably a chemical fume hood.[8]

o Ensure an eyewash station and safety shower are readily accessible.
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» Weighing and Transfer:

o Carefully weigh the desired amount of Methyl 2-aminonicotinate powder in the fume
hood. Avoid creating dust.[8]

o Use appropriate tools (e.g., spatula, weighing paper) to transfer the powder.

o Promptly and securely close the container after use to prevent contamination and
exposure to moisture and air.[10]

o Cleanup:
o Clean all equipment and the work surface thoroughly after handling.

o Dispose of any contaminated materials (e.g., weighing paper, gloves) in a designated
chemical waste container.

o Wash hands thoroughly with soap and water after completing the work.[10]

Spill and Exposure Procedures

e Spills: In case of a spill, avoid generating dust.[8] Carefully sweep up the solid material and
place it into a suitable, labeled container for disposal.[10]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[8] Remove
contaminated clothing. If skin irritation occurs, seek medical attention.[10]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[10] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Seek medical attention.[8]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[10]

Storage Conditions
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Proper storage is essential to maintain the stability and purity of Methyl 2-aminonicotinate.

Storage Logic

The following diagram illustrates the key considerations for the proper storage of Methyl 2-

Methyl 2-aminonicotinate
Powder
Optimal Storage Conditions

aminonicotinate.

Atmosphere

| \
| \

]
I
4°C Protect from Light Sealed in Dry Conditions

Click to download full resolution via product page

Caption: Key Storage Condition Parameters.

Recommended Storage
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Parameter Solid Powder Stock Solutions Source(s)

-20°C (short-term) or
Temperature 4°C [2]
-80°C (long-term)

Light Protect from light Protect from light [2]

Keep container tightly ] )
) Aliquot to avoid
sealed in a dry, well-
Atmosphere ] repeated freeze-thaw [2]
ventilated place.[10]
cycles.
[11]

Stable under
. 1 month at -20°C; 6
Stability recommended [2]
N months at -80°C.
conditions.

Incompatibilities

Avoid storing Methyl 2-aminonicotinate with strong oxidizing agents, strong acids, and strong
bases.[12]

Solution Preparation and Storage

olubili

Solvent Solubility Notes Source(s)

Ultrasonic assistance

may be needed. Use
100 mg/mL (657.25
DMSO M) newly opened, [2]
m
hygroscopic DMSO

for best results.

Quantitative data not
Methanol Soluble - [7]
specified.

Protocol for Preparing a Stock Solution

o Select Solvent: Choose an appropriate solvent based on the experimental requirements and
solubility data. DMSO is a common choice for creating high-concentration stock solutions.[2]
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e Calculation: Calculate the mass of Methyl 2-aminonicotinate powder and the volume of
solvent required to achieve the desired concentration.

e Dissolution: In a fume hood, add the solvent to a vial containing the pre-weighed powder.
Cap the vial and vortex or sonicate until the solid is completely dissolved.[2]

o Storage:
o For short-term storage (up to 1 month), store the solution at -20°C, protected from light.[2]

o For long-term storage (up to 6 months), aliquot the solution into single-use vials to avoid
repeated freeze-thaw cycles and store at -80°C, protected from light.[2]

Stability and Degradation

While specific degradation pathways for Methyl 2-aminonicotinate are not extensively
documented in publicly available literature, the ester and amino functional groups suggest
potential for hydrolysis and oxidation. Storing the compound under the recommended
conditions (low temperature, protection from light, and in a dry environment) is crucial to
minimize degradation.[2][10][11]

Disclaimer

The information provided in these application notes is intended for use by qualified
professionals and is based on currently available data. It is the responsibility of the user to
conduct a thorough risk assessment before handling this chemical. Always refer to the latest
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Methyl 2-
aminonicotinate Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050381#handling-and-storage-of-methyl-2-
aminonicotinate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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